Cas no 866810-39-1 (3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866810-39-1
• MF: C₂₃H₁₇ClFNO₄S
• MW: 457.901787519455
• CID: 6536047
• Update Time: 2025-11-01

3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• 3-(4-chlorophenyl)sulfonyl-6-fluoro-1-[(4-methoxyphenyl)methyl]quinolin-4-one
• 4(1H)-Quinolinone, 3-[(4-chlorophenyl)sulfonyl]-6-fluoro-1-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C23H17ClFNO4S/c1-30-18-7-2-15(3-8-18)13-26-14-22(23(27)20-12-17(25)6-11-21(20)26)31(28,29)19-9-4-16(24)5-10-19/h2-12,14H,13H2,1H3
• InChI Key： ZAOZMJHMFISNQL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Research Brief on 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS: 866810-39-1)

In recent years, the compound 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS: 866810-39-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. The following brief provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential clinical relevance.

The synthesis of 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of advanced catalytic methods and green chemistry principles to streamline the production of this compound. Notably, the incorporation of the 4-chlorobenzenesulfonyl and 4-methoxyphenyl groups has been identified as critical for its biological activity, with modifications to these moieties significantly altering its pharmacological profile.

Recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes implicated in inflammatory and proliferative diseases. For instance, it has shown promising activity as a selective inhibitor of cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in the treatment of conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Mechanistic studies have further elucidated its binding affinity and interaction with target proteins, providing a foundation for structure-activity relationship (SAR) analyses.

In addition to its enzyme inhibitory properties, 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one has been explored for its anticancer potential. Preclinical models have indicated that this compound can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Researchers attribute this effect to its ability to modulate key signaling pathways, including the PI3K/Akt and MAPK cascades. These findings have spurred interest in further optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce off-target effects.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability, solubility, and potential toxicity require thorough investigation. Recent efforts have focused on derivatization and formulation strategies to address these limitations. For example, the development of prodrug versions and nanoparticle-based delivery systems has shown potential in improving the compound's therapeutic index.

In conclusion, 3-(4-chlorobenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one represents a compelling candidate for further research in the chemical biology and pharmaceutical fields. Its multifaceted biological activities and modifiable structure offer numerous opportunities for drug development. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ensuring that this compound's potential is fully realized in therapeutic settings.